Cas no 1782403-82-0 (1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine)

1-2-(3-Bromo-5-methylthiophen-2-yl)ethylpiperazine is a brominated heterocyclic compound featuring a thiophene core substituted with a methyl group and a bromine atom, linked to a piperazine moiety via an ethyl spacer. This structure imparts versatility in synthetic applications, particularly in pharmaceutical and agrochemical research, where it serves as a key intermediate for the development of biologically active molecules. The bromine substituent enhances reactivity for further functionalization, while the piperazine group contributes to binding affinity in receptor-targeted compounds. Its well-defined molecular architecture ensures consistent performance in cross-coupling reactions and other transformations, making it valuable for medicinal chemistry and material science applications.
1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine structure
1782403-82-0 structure
Product name:1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine
CAS No:1782403-82-0
MF:C11H17BrN2S
MW:289.235080480576
CID:5761527
PubChem ID:84814674

1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine Chemical and Physical Properties

Names and Identifiers

    • EN300-1916629
    • 1782403-82-0
    • 1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
    • 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine
    • Inchi: 1S/C11H17BrN2S/c1-9-8-10(12)11(15-9)2-5-14-6-3-13-4-7-14/h8,13H,2-7H2,1H3
    • InChI Key: YLLXTCJWTPTWTO-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C)SC=1CCN1CCNCC1

Computed Properties

  • Exact Mass: 288.02958g/mol
  • Monoisotopic Mass: 288.02958g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.5Ų

1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1916629-5.0g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
5g
$3645.0 2023-06-01
Enamine
EN300-1916629-2.5g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
2.5g
$1315.0 2023-09-17
Enamine
EN300-1916629-0.05g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
0.05g
$563.0 2023-09-17
Enamine
EN300-1916629-0.5g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
0.5g
$645.0 2023-09-17
Enamine
EN300-1916629-1g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
1g
$671.0 2023-09-17
Enamine
EN300-1916629-5g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
5g
$1945.0 2023-09-17
Enamine
EN300-1916629-10.0g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
10g
$5405.0 2023-06-01
Enamine
EN300-1916629-0.25g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
0.25g
$617.0 2023-09-17
Enamine
EN300-1916629-0.1g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
0.1g
$591.0 2023-09-17
Enamine
EN300-1916629-1.0g
1-[2-(3-bromo-5-methylthiophen-2-yl)ethyl]piperazine
1782403-82-0
1g
$1256.0 2023-06-01

Additional information on 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine

Comprehensive Overview of 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine (CAS No. 1782403-82-0)

1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine, identified by its CAS number 1782403-82-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperazine derivatives, which are widely recognized for their versatility in drug discovery and material science. The presence of a thiophene ring and a bromine substituent in its structure enhances its reactivity, making it a valuable intermediate for synthesizing more complex molecules.

In recent years, the demand for piperazine-based compounds has surged due to their applications in developing central nervous system (CNS) therapeutics and antimicrobial agents. Researchers are particularly interested in the 3-bromo-5-methylthiophene moiety, as it offers unique electronic properties that can influence the pharmacokinetics of potential drug candidates. The compound’s CAS No. 1782403-82-0 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

The synthesis of 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine involves multi-step organic reactions, including alkylation and halogenation processes. Its molecular structure is characterized by a piperazine core linked to a thiophene derivative, which contributes to its stability and solubility in various solvents. These properties are critical for its use in high-throughput screening and medicinal chemistry applications.

From an industrial perspective, this compound is often utilized in the development of small-molecule inhibitors and ligands for receptor binding assays. Its bromine atom serves as a reactive site for further functionalization, enabling researchers to create diverse analogs for structure-activity relationship (SAR) studies. The growing interest in personalized medicine and targeted drug delivery has further amplified the importance of such intermediates.

Environmental and safety considerations are also paramount when handling 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine. While it is not classified as a hazardous material, proper laboratory practices, such as the use of personal protective equipment (PPE) and fume hoods, are recommended. The compound’s stability under ambient conditions makes it suitable for long-term storage, a feature highly valued by chemical suppliers and research institutions.

In the context of green chemistry, efforts are underway to optimize the synthesis of piperazine derivatives like this one, minimizing waste and energy consumption. The integration of catalytic methods and biodegradable solvents aligns with global sustainability goals, addressing concerns raised by environmentally conscious consumers and regulatory bodies.

Looking ahead, 1-2-(3-bromo-5-methylthiophen-2-yl)ethylpiperazine is poised to play a pivotal role in advancing drug discovery pipelines. Its compatibility with combinatorial chemistry techniques and computational modeling tools underscores its potential in identifying novel bioactive molecules. As the scientific community continues to explore its applications, this compound remains a subject of intense research and innovation.

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